Cas no 941973-95-1 (N-(4-fluorophenyl)-2-{5-(2-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide)

• Product Name: N-(4-fluorophenyl)-2-{5-(2-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide
• CAS No: 941973-95-1
• MF: C₂₁H₁₈F₂N₂O₃
• MW: 384.376032352448
• CID: 6387337
• PubChem ID: 16852741
• Update Time: 2025-10-29

N-(4-fluorophenyl)-2-{5-(2-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2-{5-(2-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide
• AKOS024650388
• 941973-95-1
• 2-(5-((2-fluorobenzyl)oxy)-2-methyl-4-oxopyridin-1(4H)-yl)-N-(4-fluorophenyl)acetamide
• N-(4-fluorophenyl)-2-{5-[(2-fluorophenyl)methoxy]-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide
• F2471-0683
• 1(4H)-Pyridineacetamide, N-(4-fluorophenyl)-5-[(2-fluorophenyl)methoxy]-2-methyl-4-oxo-

• Inchi： 1S/C21H18F2N2O3/c1-14-10-19(26)20(28-13-15-4-2-3-5-18(15)23)11-25(14)12-21(27)24-17-8-6-16(22)7-9-17/h2-11H,12-13H2,1H3,(H,24,27)
• InChI Key： NWYNBZQFTLLNQB-UHFFFAOYSA-N
• SMILES： C1(C)N(CC(NC2=CC=C(F)C=C2)=O)C=C(OCC2=CC=CC=C2F)C(=O)C=1

Computed Properties

• Exact Mass: 384.12854876g/mol
• Monoisotopic Mass: 384.12854876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 594.7±50.0 °C(Predicted)
• pka: 12.56±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-fluorophenyl)-2-{5-(2-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide

Professional Introduction to N-(4-fluorophenyl)-2-{5-(2-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide and CAS No 941973-95-1

N-(4-fluorophenyl)-2-{5-(2-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by the CAS number 941973-95-1, represents a novel class of molecules with potential therapeutic applications. The intricate structure of this compound, characterized by its fluorinated aromatic rings and a dihydropyridine core, suggests a high degree of molecular complexity that may contribute to its unique pharmacological properties.

The dihydropyridine scaffold is particularly noteworthy, as it is a well-known pharmacophore in the development of calcium channel blockers and other cardiovascular drugs. The presence of fluorine atoms in both the 4-fluorophenyl and 2-fluorophenyl substituents introduces additional electronic and steric effects that can modulate the compound's interactions with biological targets. These fluorine atoms are strategically positioned to enhance binding affinity and selectivity, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. N-(4-fluorophenyl)-2-{5-(2-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide has emerged as a promising candidate in this context. Its molecular structure suggests potential activity against a range of biological targets, including enzymes and receptors involved in inflammatory pathways, neurodegenerative diseases, and cancer.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, has been crucial in constructing the complex framework of the molecule. These synthetic methodologies not only highlight the expertise of the research team but also underscore the importance of innovation in chemical synthesis for developing novel pharmaceuticals.

Epidemiological studies have increasingly demonstrated the correlation between exposure to certain chemical structures and therapeutic outcomes. The fluorinated aromatic rings in N-(4-fluorophenyl)-2-{5-(2-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide are known to enhance metabolic stability and bioavailability, which are essential for drug efficacy. Furthermore, the dihydropyridine core is associated with favorable pharmacokinetic profiles, making it an attractive scaffold for drug development.

The pharmacological profile of N-(4-fluorophenyl)-2-{5-(2-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide has been extensively studied in vitro. Initial experiments have shown promising results in terms of inhibiting key enzymes involved in inflammatory responses. Specifically, this compound has demonstrated potent activity against cyclooxygenase (COX) enzymes, which are central mediators of inflammation. The presence of fluorine atoms is believed to enhance the binding affinity to these enzymes, leading to more effective inhibition.

In addition to its anti-inflammatory potential, N-(4-fluorophenyl)-2-{5-(2-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide has shown promise in preclinical studies related to neurodegenerative diseases. The dihydropyridine scaffold is known to interact with calcium channels in the brain, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. The fluorinated aromatic rings may further enhance these interactions by improving receptor binding and prolonging the duration of action.

The compound's potential application in oncology is also an area of active investigation. Preclinical data suggest that N-(4-fluorophenyl)-2-{5-(2-fluorophenyl)methoxy-2-methyl-4-oxyo}-1,4-dihydropyridin--1 - yl}acetamide can modulate signaling pathways involved in cancer cell proliferation and survival. By targeting specific enzymes and receptors overexpressed in tumor cells, this compound may offer a novel therapeutic approach for treating various types of cancer.

The development of N-(4-fluorophenyl)-2-{5-( 2 - fluoro phen yl ) meth oxy - 2 - me th yl - 4 - ox o - 1 , 4 - di hy dro py rid ine - 1 - yl } acet am ide as a therapeutic agent is not without challenges. One significant hurdle is optimizing its solubility and bioavailability while maintaining its pharmacological activity. Researchers have explored various formulation strategies, including prodrugs and nanocarriers, to enhance its delivery to target tissues.

In conclusion, N-( 4 - fluoro phen yl ) - 2 - { 5 - ( 2 - fluoro phen yl ) m eth oxy - 2 - me th yl - 4 - ox o - 1 , 4 - di hy dro py rid ine - 1 - yl } ace t am ide } acet am ide (CAS No: 941973- 95 ) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique molecular structure, characterized by fluorinated aromatic rings and a dihydropyridine core, positions it as a promising candidate for further clinical investigation.